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Compound of Interest

Compound Name: 3'-Desethoxy-drotaverine
CAS No.: 85475-88-3
Cat. No.: B122851
Get Quote
. J

Executive Summary

In the pharmaceutical development of Drotaverine Hydrochloride, impurity profiling is a
regulatory mandate (ICH Q3A/B). Among the known degradation products, 3'-Desethoxy-
drotaverine (frequently identified in commercial catalogs as the O-desethyl analogue, C

H
NO
) presents a specific analytical challenge due to its structural similarity to the parent drug.[1]

This guide details the LC-MS/MS fragmentation behavior of this impurity. By leveraging the
stability of the isoquinoline core (

220) and monitoring the mass shift in the benzylidene moiety, researchers can confidently
distinguish this impurity from other potential degradants (e.g., N-oxides or oxidative products).

Chemical Context & Identity
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To ensure accurate identification, we must first define the target molecule's chemistry relative to

the parent.
. 3'-Desethoxy-drotaverine
Feature Drotaverine (Parent) .
(Impurity)

CAS Registry 14009-24-6 85475-87-2 (HCI Salt)

C C
Formula H H

NO NO
Monoisotopic Mass 397.2253 Da 369.1940 Da
Precursor lon 398.23 370.20

One ethoxy group at C3' is
Key Structural Difference Four ethoxy groups (-OEt) replaced by a hydroxyl (-OH)
(O-desethylation).[1]

> Note on Nomenclature: While strictly "desethoxy" implies replacement of -OEt with -H (

354), pharmaceutical impurity standards often designate the O-desethyl metabolite (
370) as "3'-Desethoxy-drotaverine".[1] This protocol focuses on the
370 species as per common commercial availability.

Experimental Protocol

This workflow is designed to ensure reproducible ionization and fragmentation.[1]

Sample Preparation[1]

o Stock Solution: Dissolve 1 mg of Drotaverine HCI (spiked with impurity standard if available)
in 1 mL Methanol.
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o Stress Testing (Alternative): Subject Drotaverine stock to acidic hydrolysis (0.1 N HCI, 60°C,
2h) to generate the desethyl degradant in situ.

e Working Dilution: Dilute to 1 pg/mL in 50:50 Mobile Phase A/B.

LC-MS/MS Conditions

e System: UHPLC coupled to Q-TOF or Orbitrap (High Resolution required for formula
confirmation).[1]

e Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).[1]

e Mobile Phase A: 0.1% Formic Acid + 5mM Ammonium Formate in Water.[1]
o Mobile Phase B: Acetonitrile.[1]

e Gradient: 5% B to 95% B over 10 minutes.

 lonization: ESI Positive Mode (+).

e Collision Energy (CE): Stepped CE (20, 35, 50 eV) to capture both labile and backbone
cleavages.

Workflow Diagram

The following DOT diagram illustrates the logical flow from sample injection to structural
elucidation.

Full Scan MS1 DDA Selection MS/MS Fragmentation Data Analysis
(Identify m/z 370) (CID 20-50 eV) (Mass Shift Calculation)

Sample Prep UHPLC Separation

(Stress/Spike) (C18 Column) ESI (+) lonization

Click to download full resolution via product page

Figure 1: Analytical workflow for the identification of Drotaverine impurities.

Fragmentation Analysis & Mechanism
The Diagnostic "Anchor" lon ( 220)
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Drotaverine belongs to the benzylisoquinoline class.[1] Upon Collisional Induced Dissociation
(CID), the weakest bond is typically the connection between the isoquinoline ring and the
benzylidene tail.

 Isoquinoline Core: The 6,7-diethoxy-3,4-dihydroisoquinoline moiety is highly stable.[1]
e Observation: In both Drotaverine (

398) and 3'-Desethoxy-drotaverine (
370), the predominant fragment ion appears at
220.13 (Theoretical: 220.1332).[1]

 Significance: The persistence of the

220 ion confirms that the isoquinoline ring is unmodified. The degradation/modification is
therefore localized to the benzyl ring.

The "Shifted" Fragments

To confirm the location of the modification (3'-desethoxy), we look for the mass shift (

Da) in the complementary fragments or secondary losses.
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Drotaverine (
Fragment lon

)

3'-Desethoxy (

)

Interpretation

Precursor 398.23

370.20

Loss of Ethyl group (-
C

H

, 28 Da).[1]

Core Fragment 220.13

220.13

Isoquinoline core
(Unchanged).[1]

Secondary Loss 192.10

192.10

220 losing C
H

(from isoquinoline
ethoxy).[1]

Benzyl Fragment* ~178/166

~150/138

Benzyl moiety (Shift of
-28 Da).[1]

*Note: The benzyl fragment intensity is often low in ESI+ as the charge is retained on the

nitrogenous isoquinoline core. However, at high collision energies, low-mass aromatic ions

characteristic of the benzyl ring may appear.

Proposed Fragmentation Pathway

The following diagram details the mechanistic cleavage. The "Anchor" ion (

220) remains constant, while the precursor mass shift indicates the modification on the

"Variable" benzyl tail.
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Precursor: 3'-Desethoxy-drotaverine

[M+H]+ = 370.20
(C22H28NO4+)

CID Energy

C1-Cu03b1 Bond Cleavage

Charge Retention (Major) \ Neutral Loss
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m/z = 220.13
(C13H18NO2+)

Fragment B (Neutral/Radical)
Modified Benzyl Moiety
(Contains Phenol group)

-28 Da (High CE)

Secondary Fragment

Loss of C2H4 from IsoQ
m/z = 192.10

Click to download full resolution via product page

Figure 2: ESI+ Fragmentation pathway.[1] The m/z 220 ion confirms the core integrity.
Results Interpretation & Validation

To validate your findings, apply the following logic check:

o Check Precursor: Is the exact mass 370.19-370.21? (Matches C

H

NO
).

¢ Check Major Fragment: Is the base peak 220.13?

o Yes: The modification is on the benzyl ring (Target: 3'-Desethoxy).[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b122851/docs?utm_src=pdf-body-img#application-note-structural-elucidation-of-3-desethoxy-drotaverine-via-hrms-ms
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Drotaverine-Hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

o No (e.g., fragment is 192 or 206): The modification is on the isoquinoline ring (Not the
target impurity).

o Check Retention Time: 3'-Desethoxy-drotaverine contains a hydroxyl group (phenol)
replacing an ethoxy ether.[1] This makes it more polar than Drotaverine.[1]

o Expectation: The impurity should elute earlier (lower RT) than the parent peak on a C18
column.[1]
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Disclaimer: This protocol is intended for research and development purposes. Users should
verify specific impurity standards (e.g., USP/EP reference standards) as nomenclature can vary
between vendors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Drotaverine Hydrochloride | C24H32CINO4 | CID 6437861 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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» To cite this document: BenchChem. [Application Note: Structural Elucidation of 3'-Desethoxy-
drotaverine via HRMS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122851/docs#application-note-structural-elucidation-
of-3-desethoxy-drotaverine-via-hrms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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